
cross-validation of remote sensing data with
ground-based glacial measurements

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Ara-ata

CAS No.: 15830-52-1

Cat. No.: B1217056

Get Quote

Core Principles of Cross-Validation
Cross-validation is the process of comparing data from two different sources to ascertain the

level of agreement and quantify the uncertainty of the measurements. In glaciology, this

typically involves comparing satellite-derived parameters such as glacier elevation, velocity,

and extent with high-precision measurements taken directly on the glacier surface. This

process is essential for calibrating and validating remote sensing algorithms and for providing

confidence in regional and global assessments of glacier change.

A generalized workflow for the cross-validation of remote sensing and ground-based glacial

data is illustrated below. This process begins with the simultaneous or near-simultaneous

acquisition of data from both satellite and in-situ sensors. The data then undergoes

preprocessing and analysis, leading to a comparison to quantify discrepancies and assess the

accuracy of the remote sensing product.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1217056#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remote Sensing Data Stream
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(e.g., Orthorectification, Geocoding)

Parameter Extraction
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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